Cas no 2172210-60-3 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpropanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpropanoic acid
• CAS No: 2172210-60-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6202201
• PubChem ID: 165488990
• Update Time: 2025-05-25

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpropanoic acid
• EN300-1490819
• 2-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)-2-methylpropanoic acid
• 2172210-60-3

• Inchi： 1S/C26H30N2O5/c1-25(2,23(30)31)28-22(29)26(13-7-8-14-26)16-27-24(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21H,7-8,13-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SAFNIJSGZUFPRP-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)-2-methylpropanoic acid

Introduction to CAS No. 2172210-60-3: 2-{[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl]formamido}-2-methylpropanoic acid

The compound with CAS No. 2172210-60-3, named 2-{[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl]formamido}-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a formamide moiety, all integrated into a single molecule.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The cyclopentane ring introduces rigidity and stability to the structure, while the formamide group enhances the molecule's ability to participate in hydrogen bonding, making it suitable for applications in drug design and materials science.

Recent studies have highlighted the importance of such complex molecules in the development of advanced materials and pharmaceuticals. For instance, researchers have explored the use of similar compounds in the creation of biocompatible polymers and as building blocks for nanotechnology applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the Fmoc group, cyclization to form the cyclopentane ring, and subsequent functionalization with the formamide group.

In terms of physical properties, this compound exhibits excellent solubility in organic solvents, which is advantageous for its use in various chemical processes. Additionally, its thermal stability makes it suitable for high-temperature applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with greater accuracy. These studies have revealed that the molecule has unique electronic characteristics that could be exploited in electronic devices and sensors.

The application of this compound extends beyond traditional chemistry into interdisciplinary fields such as biochemistry and materials science. For example, it has been proposed as a potential candidate for use in drug delivery systems due to its ability to encapsulate and release therapeutic agents in a controlled manner.

In conclusion, CAS No. 2172210-60-3 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure and versatile functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern science.